Cas no 1805144-59-5 (Ethyl 5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate)

• Product Name: Ethyl 5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate
• CAS No: 1805144-59-5
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4895683
• Update Time: 2025-11-07

Ethyl 5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate

• Inchi： 1S/C10H9ClF2INO2/c1-2-17-10(16)7-6(8(12)13)5(3-11)4-15-9(7)14/h4,8H,2-3H2,1H3
• InChI Key： JWXIQYXDRVLAQK-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)C(C(F)F)=C(C=N1)CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate

Ethyl 5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate: A Comprehensive Overview

Ethyl 5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate, with the CAS number 1805144-59-5, is a complex organic compound that has garnered significant attention in the field of heterocyclic chemistry. This compound is characterized by its pyridine ring structure, which is substituted with various functional groups, including a chloromethyl group at position 5, a difluoromethyl group at position 4, and an iodine atom at position 2. The carboxylate group at position 3 is esterified with an ethyl group, adding to the compound's structural complexity and potential reactivity.

The synthesis of Ethyl 5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate involves a series of intricate multicomponent reactions and cross-coupling techniques. Researchers have employed various strategies, including the use of transition metal catalysts and advanced coupling reagents, to achieve high yields and purity. The presence of multiple halogen atoms in the molecule makes it particularly challenging to synthesize without introducing unwanted side products. Recent advancements in catalytic systems have significantly improved the efficiency of these reactions, making this compound more accessible for further studies.

In terms of applications, Ethyl 5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate has shown promise in several areas of materials science and pharmaceutical research. Its unique electronic properties make it a valuable candidate for designing new materials with tailored functionalities. For instance, the compound has been explored as a potential precursor for constructing advanced organic frameworks, such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials hold great potential for applications in gas storage, catalysis, and sensing technologies.

Moreover, Ethyl 5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate has been investigated for its biological activity. Initial studies suggest that the compound exhibits moderate antimicrobial properties, which could be further optimized through structural modifications. The presence of halogen atoms in the molecule may contribute to its ability to interact with biological targets, making it a promising lead compound for drug discovery efforts. Ongoing research is focused on understanding the molecular mechanisms underlying its bioactivity and exploring its potential as a therapeutic agent.

The structural versatility of Ethyl 5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate also makes it an attractive substrate for various click chemistry reactions. These reactions enable the rapid construction of complex molecules by exploiting the reactivity of specific functional groups. For example, the chloromethyl group can undergo nucleophilic substitution reactions with a wide range of nucleophiles, offering researchers a versatile platform for generating derivatives with diverse functionalities.

In recent years, there has been growing interest in utilizing Ethyl 5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate as a building block for constructing advanced materials with enhanced mechanical and electronic properties. By incorporating this compound into polymer networks or hybrid materials, scientists aim to develop novel materials with applications in electronics, energy storage, and environmental remediation. Preliminary results indicate that these materials exhibit improved performance compared to conventional alternatives, highlighting the potential of this compound in driving innovation across multiple disciplines.

Ethical considerations are also being taken into account as research on Ethyl 5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate progresses. Researchers are increasingly adopting sustainable practices to minimize the environmental impact of their work. This includes exploring greener synthesis routes that reduce waste generation and energy consumption. Additionally, efforts are being made to ensure that any biological studies involving this compound adhere to strict ethical guidelines to safeguard both human health and the environment.

In conclusion, Ethyl 5-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-3-carboxylate represents a fascinating example of how complex organic compounds can be harnessed for diverse applications across science and technology. Its unique structure and reactivity make it a valuable tool for researchers in fields ranging from chemistry to biology. As our understanding of this compound continues to grow, it is likely that new breakthroughs will emerge that further expand its utility and impact on society.